Cas no 1240526-41-3 (5-Ethyl-6-hydroxy-3-(4-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one)

• Product Name: 5-Ethyl-6-hydroxy-3-(4-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
• CAS No: 1240526-41-3
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 5054633
• Update Time: 2026-02-28

5-Ethyl-6-hydroxy-3-(4-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-6-hydroxy-3-(4-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
• NE30680
• 5-ethyl-6-hydroxy-1-(4-methoxyphenyl)-2-sulfanylidenepyrimidin-4-one
• 5-Ethyl-6-hydroxy-3-(4-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C13H14N2O3S/c1-3-10-11(16)14-13(19)15(12(10)17)8-4-6-9(18-2)7-5-8/h4-7,17H,3H2,1-2H3,(H,14,16,19)
• InChI Key： MFXWWMVSNDDRBL-UHFFFAOYSA-N
• SMILES： S=C1NC(C(CC)=C(N1C1C=CC(=CC=1)OC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 2
• Topological Polar Surface Area: 93.9

Additional information on 5-Ethyl-6-hydroxy-3-(4-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 5-Ethyl-6-hydroxy-3-(4-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one (CAS No. 1240526-41-3)

5-Ethyl-6-hydroxy-3-(4-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one, with the CAS number 1240526-41-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the dihydropyrimidinone class, which is known for its diverse biological activities. The presence of functional groups such as hydroxy, methoxy, and sulfanyl contributes to its unique chemical properties, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 5-Ethyl-6-hydroxy-3-(4-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one has surged due to their potential applications in treating various diseases. Researchers are particularly intrigued by its structural similarity to known pharmacophores, which could pave the way for new therapeutic agents. The compound's CAS 1240526-41-3 identifier is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in the scientific community is the role of dihydropyrimidinones in modulating enzymatic activity. 5-Ethyl-6-hydroxy-3-(4-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one has shown promise in preliminary studies as a potential inhibitor of key enzymes involved in inflammatory pathways. This aligns with the growing interest in anti-inflammatory agents and enzyme inhibitors, which are highly searched terms in biomedical literature.

The synthesis of CAS 1240526-41-3 involves multi-step organic reactions, often starting from readily available precursors like 4-methoxybenzaldehyde and ethyl acetoacetate. Optimizing the yield and purity of this compound is a common challenge addressed in recent publications. Researchers are also exploring greener synthetic routes to align with the global push for sustainable chemistry, another hot topic in the field.

Another area where 5-Ethyl-6-hydroxy-3-(4-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one is making waves is in computational drug design. Molecular docking studies suggest that its unique structure allows for favorable interactions with target proteins, a feature highly sought after in drug discovery. This has led to an increase in searches for structure-activity relationships (SAR) and molecular modeling related to this compound.

Stability and solubility are critical factors for any compound intended for pharmaceutical use. 5-Ethyl-6-hydroxy-3-(4-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one exhibits moderate solubility in polar solvents, which is a topic of ongoing research to improve its bioavailability. The compound's hydroxy and sulfanyl groups offer sites for further derivatization, a strategy often employed to enhance drug-like properties.

In summary, CAS 1240526-41-3 represents a versatile scaffold with immense potential in medicinal chemistry. Its relevance to current research trends, such as enzyme inhibition, anti-inflammatory agents, and sustainable synthesis, ensures its continued prominence in scientific discourse. As studies progress, this compound may well become a cornerstone in the development of next-generation therapeutics.